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Compound of Interest

Compound Name: Antifungal agent 64

Cat. No.: B12395633 Get Quote

Disclaimer: Initial research indicates that "Antifungal Agent 64" is not a formally recognized

chemical name. It is likely a placeholder used in scientific literature, where the specific identity

of the compound varies between publications. This guide provides essential safety and

logistical information for the proper disposal of antifungal agents in a general laboratory

context, drawing on established protocols for similar research compounds. The procedures

outlined are designed to offer clear, step-by-step guidance for researchers, scientists, and drug

development professionals.

The most critical first step before beginning any experimental work is to consult the Safety Data

Sheet (SDS) for the specific antifungal agent in use.[1] The SDS provides detailed guidance on

physical and chemical properties, hazards, and specific disposal considerations in Section 13.

[1]

Waste Stream Management and Data Presentation
All materials contaminated with a potent antifungal agent should be treated as hazardous

chemical waste.[2][3] Proper segregation of waste at the point of generation is crucial for safe

handling and disposal.[3] The following table summarizes the primary waste streams and their

prescribed disposal routes based on general laboratory procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12395633?utm_src=pdf-interest
https://www.benchchem.com/product/b12395633?utm_src=pdf-body
https://www.benchchem.com/pdf/Antifungal_agent_94_proper_disposal_procedures.pdf
https://www.benchchem.com/pdf/Antifungal_agent_94_proper_disposal_procedures.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Antifungal_Agent_74.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Disposal_of_Antifungal_Agent_22.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Disposal_of_Antifungal_Agent_22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Description
Recommended
Container Type

Disposal
Procedure

Liquid Waste

(Aqueous)

Solutions containing

the antifungal agent in

aqueous buffers.

4L HDPE Carboy,

labeled "Hazardous

Waste".

Collect in a

designated, sealed

carboy within

secondary

containment. Do not

mix with solvent

waste. Request

pickup from your

institution's

Environmental Health

and Safety (EHS)

office when the

container is 90% full.

Liquid Waste

(Organic)

Solutions containing

the antifungal agent in

organic solvents (e.g.,

DMSO, ethanol).

4L Solvent-resistant

bottle, labeled

"Hazardous Waste".

Collect in a

designated, sealed

bottle within

secondary

containment. Keep

halogenated and non-

halogenated solvents

separate if required by

institutional policy.

Request EHS pickup

when the container is

full.

Solid Waste

Contaminated

consumables such as

gloves, pipette tips,

bench paper, and

vials.

Lined, rigid, puncture-

proof container with a

lid, labeled

"Hazardous Waste".

Collect all

contaminated solid

items. Keep the

container closed when

not in use. Request

EHS pickup when full.

Sharps Waste Contaminated

needles, scalpels, and

Approved, puncture-

proof sharps

Place directly into the

sharps container
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glass. container, labeled

"Hazardous Waste".

immediately after use.

Do not recap needles.

Request EHS pickup

when the container is

full.

Contaminated

Glassware

Reusable glassware

(e.g., flasks, beakers)

that has come into

contact with the

antifungal agent.

N/A

Must be

decontaminated

before reuse.

Experimental Protocols: General Disposal
Procedures
The fundamental principle for managing laboratory waste is that no experimental work should

commence without a clear plan for the disposal of all generated waste, both hazardous and

non-hazardous.

Step 1: Waste Identification and Characterization
Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the

specific chemical.

Determine Hazard Characteristics: Identify if the antifungal agent or its solution is:

Ignitable: Flash point less than 140°F.

Corrosive: pH less than or equal to 2, or greater than or equal to 12.5.

Reactive: Unstable, reacts violently with water, or generates toxic gases.

Toxic: Harmful or fatal if ingested or absorbed.

Assess for Mixed Waste: Determine if the waste is combined with other hazardous materials,

such as biological agents (e.g., fungal cultures) or radioactive isotopes.
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Step 2: Segregation and Collection
Segregate at the Source: Never mix incompatible waste streams. At a minimum, segregate

waste as follows:

Aqueous waste from organic solvent waste.

Solid and liquid waste.

Chemically contaminated sharps from other sharps.

Use Appropriate Containers: Containers must be chemically compatible with the waste they

hold (e.g., do not store corrosive acids in metal containers). They must be in good condition,

with secure, leak-proof closures.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name(s) of the contents, and the associated hazards. Do not use

abbreviations.

Step 3: Storage and Disposal
Storage: Store hazardous waste at or near the point of generation, under the control of

laboratory personnel. Ensure secondary containment is in place to capture any potential

leaks.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

pour chemical waste down the drain or dispose of it in the regular trash.

Step 4: Accidental Release Measures
Spill Containment: In case of a spill, prevent further leakage.

Absorption: Absorb liquid spills with an inert, finely-powdered material such as diatomite or

universal binders.

Decontamination: Decontaminate surfaces and equipment by scrubbing with an appropriate

solvent like alcohol.
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Collection: Collect all contaminated materials (absorbent, wipes, PPE) and place them in a

sealed container for disposal as hazardous waste.

Mandatory Visualization
The following diagram illustrates the decision-making process and workflow for the proper

disposal of chemical waste in a laboratory setting.
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Phase 1: Pre-Disposal Planning & Identification

Phase 2: Segregation & Collection

Phase 3: Storage & Final Disposal

Start: Experiment Generates Waste

Consult Safety Data Sheet (SDS) for Antifungal Agent

Identify Waste Characteristics
(Ignitable, Corrosive, Reactive, Toxic)

Determine if Waste is Mixed
(e.g., Biological, Radioactive)

Select Appropriate, Compatible Waste Container

Segregate Waste Streams
(Aqueous, Organic, Solid, Sharps)

Label Container Correctly
('Hazardous Waste', Full Chemical Name, Hazards)

Add Waste to Container, Keep Closed

Store Waste in Designated Satellite Accumulation Area

Utilize Secondary Containment

Contact EHS for Waste Pickup

Waste Transported by Licensed Contractor

End: Proper Final Disposal

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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